2-(3,5-Bis(trifluoromethyl)phenyl)-2-methylpropanoyl chloride

• Molecular Formula: C12H9ClF6O
• Molecular Weight: 318.64 g/mol
• IUPAC Name: 2-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropanoyl chloride
• InChI: InChI=1S/C12H9ClF6O/c1-10(2,9(13)20)6-3-7(11(14,15)16)5-8(4-6)12(17,18)19/h3-5H,1-2H3
• InChI Key: SFEVQUPISPQHOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)C(=O)Cl

Description

2-(3,5-Bis(trifluoromethyl)phenyl)-2-methylpropanoyl chloride is a useful research compound. Its molecular formula is C12H9ClF6O and its molecular weight is 318.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15.0 g (50 mmol) 2-(3,5-bis-trifluoromethyl-phenyl)-2-methyl-propionic acid were dissolved in 127.5 ml dichloromethane in the presence of 0.75 ml DMF. 8.76 ml (2 eq.) Oxalyl chloride were added and after 4.5 hours, the solution was rotary evaporated to dryness. 9 ml Toluene were added and the resulting solution was again rotary evaporated, then dried under high vacuum yielding 16.25 g (quant.) of 2-(3,5-bis-trifluoromethyl-phenyl)-2-methyl-propionyl chloride as a yellow oil of 86% purity according to HPLC analysis. NMR (250 MHz, CDCl3): 7.86 (br s, 1H); 7.77, (br s, 2H, 3 Harom); 1.77 (s, 6H, 2 CH3).